Cas no 858233-18-8 (1,7-Dimethyl-1H-indole-2-carboxylic acid)
858233-18-8 structure
Product Name:1,7-Dimethyl-1H-indole-2-carboxylic acid
CAS No:858233-18-8
MF:C11H11NO2
MW:189.210542917252
MDL:MFCD11505307
CID:1074088
PubChem ID:25219418
Update Time:2025-04-20
1,7-Dimethyl-1H-indole-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1,7-Dimethyl-1H-indole-2-carboxylic acid
- 1,7-dimethyl-1H-indole-2-carboxylicacid
- DTXSID80649234
- AKOS005171411
- CS-0322309
- SCHEMBL10233030
- MFCD11505307
- LS-01886
- 1,7-dimethylindole-2-carboxylic acid
- 858233-18-8
- ALBB-005035
- STK501553
- G69406
-
- MDL: MFCD11505307
- Inchi: 1S/C11H11NO2/c1-7-4-3-5-8-6-9(11(13)14)12(2)10(7)8/h3-6H,1-2H3,(H,13,14)
- InChI Key: IORFLRMMPCRQJM-UHFFFAOYSA-N
- SMILES: OC(C1=CC2C=CC=C(C)C=2N1C)=O
Computed Properties
- Exact Mass: 189.078978594g/mol
- Monoisotopic Mass: 189.078978594g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 241
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 42.2Ų
1,7-Dimethyl-1H-indole-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D482238-50mg |
1,7-dimethyl-1H-indole-2-carboxylic Acid |
858233-18-8 | 50mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D482238-100mg |
1,7-dimethyl-1H-indole-2-carboxylic Acid |
858233-18-8 | 100mg |
$ 65.00 | 2022-06-05 | ||
| TRC | D482238-500mg |
1,7-dimethyl-1H-indole-2-carboxylic Acid |
858233-18-8 | 500mg |
$ 230.00 | 2022-06-05 | ||
| abcr | AB265481-250 mg |
1,7-Dimethyl-1H-indole-2-carboxylic acid |
858233-18-8 | 250mg |
€159.10 | 2023-04-26 | ||
| abcr | AB265481-1 g |
1,7-Dimethyl-1H-indole-2-carboxylic acid |
858233-18-8 | 1g |
€205.80 | 2022-06-11 | ||
| Chemenu | CM115729-1g |
1,7-dimethyl-1H-indole-2-carboxylic acid |
858233-18-8 | 95% | 1g |
$*** | 2023-03-30 | |
| Matrix Scientific | 036840-500mg |
1,7-Dimethyl-1H-indole-2-carboxylic acid |
858233-18-8 | 500mg |
$150.00 | 2023-09-09 | ||
| Matrix Scientific | 036840-1g |
1,7-Dimethyl-1H-indole-2-carboxylic acid |
858233-18-8 | 1g |
$231.00 | 2023-09-09 | ||
| abcr | AB265481-500mg |
1,7-Dimethyl-1H-indole-2-carboxylic acid; . |
858233-18-8 | 500mg |
€205.00 | 2025-02-15 | ||
| abcr | AB265481-1g |
1,7-Dimethyl-1H-indole-2-carboxylic acid; . |
858233-18-8 | 1g |
€179.70 | 2025-04-16 |
1,7-Dimethyl-1H-indole-2-carboxylic acid Related Literature
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
858233-18-8 (1,7-Dimethyl-1H-indole-2-carboxylic acid) Related Products
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